Cas no 1235092-38-2 (N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1235092-38-2
• MF: C₂₀H₂₃ClN₄O₂
• MW: 386.875223398209
• CID: 6492641
• PubChem ID: 49682000
• Update Time: 2025-05-30

N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(3-chloro-2-methylphenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]oxamide
• AKOS024489713
• F5016-1361
• N1-(3-chloro-2-methylphenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide
• 1235092-38-2
• N'-(3-chloro-2-methylphenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C20H23ClN4O2/c1-14-16(21)5-4-6-17(14)24-20(27)19(26)23-13-15-8-11-25(12-9-15)18-7-2-3-10-22-18/h2-7,10,15H,8-9,11-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key： WTAQUNOAGLNYJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NCC1CCN(C2C=CC=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 386.1509537g/mol
• Monoisotopic Mass: 386.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.3Ų

Additional information on N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide

Recent Advances in the Study of N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 1235092-38-2)

In recent years, the compound N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 1235092-38-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most notable aspects of this compound is its potential as a modulator of specific biological pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in targeting key enzymes and receptors implicated in inflammatory and oncogenic processes. For instance, preliminary data suggest that the compound exhibits inhibitory activity against certain kinases, which play a critical role in cell signaling and proliferation. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as cancer and autoimmune diseases.

Furthermore, pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its bioavailability and potential side effects, which are essential considerations for its development into a viable drug candidate. Early results indicate that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and a manageable half-life, making it a promising candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, researchers have also explored the compound's role in drug combination therapies. Synergistic effects have been observed when N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide is used in conjunction with other chemotherapeutic agents, suggesting that it could enhance the efficacy of existing treatments. This approach could potentially reduce the required dosage of individual drugs, thereby minimizing adverse effects and improving patient outcomes.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, long-term toxicity, and resistance mechanisms need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its selectivity and reduce off-target effects, which are critical for its successful translation into clinical use.

In conclusion, N'-(3-chloro-2-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 1235092-38-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and functional properties, combined with its potential therapeutic applications, make it a subject of ongoing investigation. Future studies will undoubtedly provide further insights into its mechanism of action and clinical utility, paving the way for its potential adoption in modern medicine.